Cas no 92759-01-8 (Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI))

• Product name: Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI)
• CAS No: 92759-01-8
• MF: C₂₈H₃₉N₇O₆
• MW: 569.652566194534
• CID: 805052
• PubChem ID: 146381

Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-ethoxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]acetic acid
• Glycine,N-[N-[N2-(O-ethyl-L-tyrosyl)-D-arginyl]-L-phenylalanyl]-, ethyl ester (9CI)
• H-Tyr(Et)-D-arg-phe-gly-oet
• DTXSID20239138
• 92759-01-8
• Tedapge
• Ethyltyrosyl-arginyl-phenylalanyl-glycine ethyl ester
• Glycine, N-(N-(N2-(O-ethyl-L-tyrosyl)-D-arginyl)-L-phenylalanyl)-, trans-

• Inchi： InChI=1S/C28H39N7O6/c1-2-41-20-12-10-19(11-13-20)15-21(29)25(38)34-22(9-6-14-32-28(30)31)27(40)35-23(26(39)33-17-24(36)37)16-18-7-4-3-5-8-18/h3-5,7-8,10-13,21-23H,2,6,9,14-17,29H2,1H3,(H,33,39)(H,34,38)(H,35,40)(H,36,37)(H4,30,31,32)/t21-,22+,23-/m0/s1
• InChI Key： JYBUKHBSDWWDBT-ZRBLBEILSA-N
• SMILES： CCOC1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC2=CC=CC=C2)C(=O)NCC(=O)O)N

Computed Properties

• Exact Mass: 569.29618199g/mol
• Monoisotopic Mass: 569.29618199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 17
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224Ų
• XLogP3: -1.8